N-[2-(2-fluorophenyl)ethyl]-1-(4-methoxyphenyl)-2-propanamine

• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-1-(4-methoxyphenyl)propan-2-amine
• InChI: InChI=1S/C18H22FNO/c1-14(13-15-7-9-17(21-2)10-8-15)20-12-11-16-5-3-4-6-18(16)19/h3-10,14,20H,11-13H2,1-2H3
• InChI Key: WVYJFHFSAVTSMH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NCCC2=CC=CC=C2F
• Molecular Formula: C18H22FNO
• Molecular Weight: 287.4 g/mol

Description

N-[2-(2-fluorophenyl)ethyl]-1-(4-methoxyphenyl)-2-propanamine, commonly known as 'FMA', is a chemical compound that belongs to the phenethylamine class of drugs. It is a psychoactive substance that has been studied for its potential use in scientific research.

Mechanism of Action

FMA acts as a reuptake inhibitor of serotonin and norepinephrine, which increases the levels of these neurotransmitters in the brain. This results in a mood-elevating and stimulating effect. FMA has also been found to have a weak affinity for the dopamine transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
FMA has been found to increase the levels of serotonin and norepinephrine in the brain, which can result in a range of physiological and biochemical effects. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep.

Advantages and Limitations for Lab Experiments

One advantage of using FMA in lab experiments is its high affinity for the serotonin and norepinephrine transporters, which makes it a useful tool for studying the role of these neurotransmitters in the brain. However, FMA has also been found to have some toxic effects, particularly at high doses, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on FMA. One area of interest is its potential use as a treatment for depression and anxiety disorders. Another area of interest is its effects on the dopamine system, which may contribute to its psychoactive effects. Additionally, further research is needed to better understand the potential toxic effects of FMA and to develop safer and more effective derivatives of the compound.

Synthesis Methods

The synthesis of FMA involves several steps, including the reaction of 2-fluoro-1-phenylethanol with 4-methoxyphenylacetonitrile to form N-[2-(2-fluorophenyl)ethyl]-4-methoxybenzylamine. This intermediate product is then reduced with sodium borohydride to yield FMA.

Scientific Research Applications

FMA has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the serotonin transporter and the norepinephrine transporter, which are important targets for the treatment of depression and anxiety disorders.